![molecular formula C19H19ClFN5O B279645 N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide](/img/structure/B279645.png)
N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide, commonly known as CFM-2, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic properties. CFM-2 is a small molecule that has been synthesized through various methods and has been extensively studied for its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of CFM-2 is not fully understood, but it is believed to act through the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammation and immune responses. CFM-2 has been shown to inhibit the activation of NF-κB and the subsequent production of pro-inflammatory cytokines and chemokines. CFM-2 has also been shown to induce apoptosis in cancer cells through the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins.
Biochemical and Physiological Effects:
CFM-2 has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that CFM-2 inhibits the production of pro-inflammatory cytokines and chemokines, induces apoptosis in cancer cells, and has neuroprotective properties. In vivo studies have shown that CFM-2 reduces inflammation in animal models of arthritis and colitis, and inhibits tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of CFM-2 is its relatively low toxicity, which makes it suitable for use in in vitro and in vivo experiments. CFM-2 is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of CFM-2 is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are a number of future directions for the study of CFM-2. One area of research is the development of more potent and selective inhibitors of the NF-κB signaling pathway. Another area of research is the investigation of the potential use of CFM-2 in the treatment of neurodegenerative diseases. Additionally, the use of CFM-2 in combination with other drugs or therapies may enhance its therapeutic potential.
Synthesis Methods
The synthesis of CFM-2 has been achieved through various methods. One of the most commonly used methods involves the reaction of 2-chloro-6-fluorobenzyl bromide with 1H-pyrazole-3-carboxylic acid in the presence of triethylamine and dichloromethane. The resulting product is then reacted with 1-ethyl-5-methyl-1H-pyrazole-4-carboxylic acid and acryloyl chloride in the presence of triethylamine and dichloromethane to produce CFM-2. Other methods of synthesis include the use of different reagents and solvents, such as dimethylformamide and acetic anhydride.
Scientific Research Applications
CFM-2 has been extensively studied for its potential therapeutic properties. One of the most promising applications of CFM-2 is its potential use as an anti-inflammatory agent. CFM-2 has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammation. CFM-2 has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells. Additionally, CFM-2 has been shown to have neuroprotective properties and may have potential use in the treatment of neurodegenerative diseases.
Properties
Molecular Formula |
C19H19ClFN5O |
---|---|
Molecular Weight |
387.8 g/mol |
IUPAC Name |
(E)-N-[1-[(2-chloro-6-fluorophenyl)methyl]pyrazol-3-yl]-3-(1-ethyl-5-methylpyrazol-4-yl)prop-2-enamide |
InChI |
InChI=1S/C19H19ClFN5O/c1-3-26-13(2)14(11-22-26)7-8-19(27)23-18-9-10-25(24-18)12-15-16(20)5-4-6-17(15)21/h4-11H,3,12H2,1-2H3,(H,23,24,27)/b8-7+ |
InChI Key |
HQZZFOZXZBLVHJ-BQYQJAHWSA-N |
Isomeric SMILES |
CCN1C(=C(C=N1)/C=C/C(=O)NC2=NN(C=C2)CC3=C(C=CC=C3Cl)F)C |
SMILES |
CCN1C(=C(C=N1)C=CC(=O)NC2=NN(C=C2)CC3=C(C=CC=C3Cl)F)C |
Canonical SMILES |
CCN1C(=C(C=N1)C=CC(=O)NC2=NN(C=C2)CC3=C(C=CC=C3Cl)F)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.